Cas no 31350-47-7 (Benzene,1-[(diiodomethyl)sulfonyl]-2-methyl-)

Benzene,1-[(diiodomethyl)sulfonyl]-2-methyl- structure
31350-47-7 structure
Product Name:Benzene,1-[(diiodomethyl)sulfonyl]-2-methyl-
CAS No:31350-47-7
MF:C8H8I2O2S
MW:422.021865844727
CID:315107
PubChem ID:3084537
Update Time:2025-04-19

Benzene,1-[(diiodomethyl)sulfonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(diiodomethyl)sulfonyl]-2-methyl-
    • 1-(diiodomethylsulfonyl)-2-methylbenzene
    • 1-[(Diiodomethyl)sulfonyl]-2-methylbenzene
    • Benzene, 1-((diiodomethyl)sulfonyl)-2-methyl-
    • Diiodomethyl 2-methylphenyl sulfone
    • 31350-47-7
    • SCHEMBL562674
    • DTXSID2067616
    • Diiodomethyl o-tolyl sulfone
    • Inchi: 1S/C8H8I2O2S/c1-6-4-2-3-5-7(6)13(11,12)8(9)10/h2-5,8H,1H3
    • InChI Key: FTUYPKMLUCGZSS-UHFFFAOYSA-N
    • SMILES: IC(S(C1C=CC=CC=1C)(=O)=O)I

Computed Properties

  • Exact Mass: 421.83254
  • Monoisotopic Mass: 421.833
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 2.274
  • Boiling Point: 426.6°Cat760mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.686
  • PSA: 34.14
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